8-(2-fluorobenzoyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(2-fluorobenzoyl)-2-[(3-methoxyphenyl)methyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H25FN2O3/c1-29-18-6-4-5-17(13-18)15-26-16-23(14-21(26)27)9-11-25(12-10-23)22(28)19-7-2-3-8-20(19)24/h2-8,13H,9-12,14-16H2,1H3
• InChI Key: MPUSRFLYHIBOQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CC3(CCN(CC3)C(=O)C4=CC=CC=C4F)CC2=O
• Molecular Formula: C23H25FN2O3
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

The synthesis of diazaspirodecanes, including compounds closely related to 8-(2-fluorobenzoyl)-2-(3-methoxybenzyl)-2,8-diazaspiro[4.5]decan-3-one, involves multi-step chemical processes. These processes typically start from readily available starting materials, undergoing reactions such as ring-closure and functional group transformations to achieve the desired spirocyclic architecture. The synthesis approach can significantly impact the yield, purity, and stereochemistry of the final product (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of diazaspirodecanes has been elucidated using techniques like X-ray crystallography. These studies reveal important aspects such as bond lengths, angles, and the three-dimensional arrangement of atoms, which are crucial for understanding the compound's chemical behavior and interactions. For compounds structurally similar to this compound, crystallographic analysis has shown specific conformational preferences and intramolecular interactions (Manjunath et al., 2011).

Chemical Reactions and Properties

Diazaspirodecanes participate in various chemical reactions, reflecting their rich chemistry. These reactions include nucleophilic substitutions, electrophilic additions, and more complex transformations like the Ritter reaction. Such reactions can modify the spirocyclic core or the substituents, leading to derivatives with different physical and chemical properties. The presence of functional groups such as fluorobenzoyl and methoxybenzyl in the compound of interest influences its reactivity and the types of chemical transformations it can undergo (Rozhkova et al., 2013).